Cas no 2138368-88-2 (N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine)

• Product Name: N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine
• CAS No: 2138368-88-2
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 6276219
• PubChem ID: 165485999
• Update Time: 2025-06-12

N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine
• 2138368-88-2
• EN300-1124747

• Inchi： 1S/C15H20N2O2/c1-15(16(2)3)10-8-13(9-11-15)12-4-6-14(7-5-12)17(18)19/h4-8H,9-11H2,1-3H3
• InChI Key： NLLNUTZVWJUKKL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=CCC(C)(CC1)N(C)C)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.1Ų

Additional information on N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine

Comprehensive Overview of N,N,1-Trimethyl-4-(4-Nitrophenyl)Cyclohex-3-En-1-Amine (CAS No. 2138368-88-2)

The compound N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine (CAS No. 2138368-88-2) is a structurally unique organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. With its distinctive cyclohexene backbone and nitrophenyl substituent, this compound exhibits intriguing chemical properties that make it a subject of ongoing research. Its molecular formula and precise structure have been validated through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its reliability for further studies.

One of the key features of N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine is its potential role in drug discovery. Researchers are particularly interested in its nitrophenyl group, which is known to interact with biological targets, making it a candidate for developing novel therapeutics. Recent studies have explored its derivatives for their anti-inflammatory and antioxidant properties, aligning with the growing demand for innovative treatments in chronic diseases. Additionally, its cyclohexene ring offers structural versatility, enabling modifications to enhance bioavailability and efficacy.

In the field of agrochemicals, this compound has shown promise as a precursor for designing next-generation pesticides and herbicides. The nitrophenyl moiety is often associated with herbicidal activity, and its incorporation into the cyclohexene framework could lead to products with improved environmental profiles. This aligns with the global push for sustainable agriculture and reduced chemical footprints, a topic frequently searched by professionals in the industry.

From a synthetic chemistry perspective, N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine serves as a valuable intermediate. Its synthesis involves catalytic hydrogenation and amination reactions, which are well-documented in peer-reviewed journals. The compound’s stability under various conditions makes it suitable for large-scale production, addressing the need for cost-effective and scalable chemical processes. Researchers are also investigating its use in polymer chemistry, where its aromatic and aliphatic components could contribute to novel materials with tailored properties.

Environmental and safety considerations are paramount when working with N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This aligns with the increasing focus on green chemistry and responsible sourcing, topics that resonate with both academic and industrial audiences. Regulatory compliance and lifecycle assessment are also critical factors driving its adoption in various applications.

In conclusion, N,N,1-trimethyl-4-(4-nitrophenyl)cyclohex-3-en-1-amine (CAS No. 2138368-88-2) represents a versatile and scientifically significant compound with broad potential across multiple industries. Its unique structure, combined with its functional groups, positions it as a key player in advancing drug development, sustainable agriculture, and material innovation. As research continues to uncover its full capabilities, this compound is poised to make a lasting impact in the scientific community.